ethyl 3-{[(8-methoxy-6-nitro-2-oxo-2H-chromen-3-yl)carbonyl]amino}-3-(4-methylphenyl)propanoate

• Molecular Formula: C23H22N2O8
• Molecular Weight: 454.4 g/mol
• IUPAC Name: ethyl 3-[(8-methoxy-6-nitro-2-oxochromene-3-carbonyl)amino]-3-(4-methylphenyl)propanoate
• InChI: InChI=1S/C23H22N2O8/c1-4-32-20(26)12-18(14-7-5-13(2)6-8-14)24-22(27)17-10-15-9-16(25(29)30)11-19(31-3)21(15)33-23(17)28/h5-11,18H,4,12H2,1-3H3,(H,24,27)
• InChI Key: HQPBCXLSLORVOA-UHFFFAOYSA-N
• SMILES: CCOC(=O)CC(C1=CC=C(C=C1)C)NC(=O)C2=CC3=CC(=CC(=C3OC2=O)OC)[N+](=O)[O-]

Description

Ethyl 3-{[(8-methoxy-6-nitro-2-oxo-2H-chromen-3-yl)carbonyl]amino}-3-(4-methylphenyl)propanoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ethyl 3-{[(8-methoxy-6-nitro-2-oxo-2H-chromen-3-yl)carbonyl]amino}-3-(4-methylphenyl)propanoate is not fully understood. However, it has been suggested that the compound inhibits the activity of certain enzymes involved in the growth and proliferation of cancer cells. It has also been found to scavenge free radicals and reduce oxidative stress, which may contribute to its anti-inflammatory and antioxidant properties.
Biochemical and Physiological Effects:
Ethyl 3-{[(8-methoxy-6-nitro-2-oxo-2H-chromen-3-yl)carbonyl]amino}-3-(4-methylphenyl)propanoate has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and reduce the activity of certain enzymes involved in inflammation. The compound has also been found to induce apoptosis in cancer cells and inhibit their proliferation. In addition, it has been found to scavenge free radicals and reduce oxidative stress, which may have a protective effect on various organs and tissues.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 3-{[(8-methoxy-6-nitro-2-oxo-2H-chromen-3-yl)carbonyl]amino}-3-(4-methylphenyl)propanoate in lab experiments is its potential as a therapeutic agent. The compound has shown promising results in inhibiting the growth of cancer cells and reducing inflammation. However, one of the limitations of using the compound in lab experiments is its potential toxicity. Further studies are needed to determine the optimal dosage and potential side effects of the compound.

Future Directions

There are several future directions for research on ethyl 3-{[(8-methoxy-6-nitro-2-oxo-2H-chromen-3-yl)carbonyl]amino}-3-(4-methylphenyl)propanoate. One area of research is the development of new therapeutic agents based on the compound. Further studies are needed to determine the optimal dosage and potential side effects of the compound. Another area of research is the investigation of the compound's potential as a diagnostic tool for cancer. It has been suggested that the compound may be useful in detecting and monitoring cancer cells. Finally, further studies are needed to determine the mechanism of action of the compound and its potential interactions with other drugs and compounds.

Synthesis Methods

Ethyl 3-{[(8-methoxy-6-nitro-2-oxo-2H-chromen-3-yl)carbonyl]amino}-3-(4-methylphenyl)propanoate can be synthesized by the reaction of 8-methoxy-6-nitrocoumarin with 4-methylbenzoyl chloride in the presence of triethylamine and then reacting the resulting product with ethyl 3-aminocrotonate. The synthesis method has been optimized to obtain high yields and purity of the product.

Scientific Research Applications

Ethyl 3-{[(8-methoxy-6-nitro-2-oxo-2H-chromen-3-yl)carbonyl]amino}-3-(4-methylphenyl)propanoate has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. The compound has also been investigated for its potential use in drug development, as it has shown promising results in inhibiting the growth of cancer cells.